2-(4-(Imidazo[1,2-a]pyridin-2-ylmethyl)piperazin-1-yl)-1-(thiophen-2-yl)ethanone oxalate

• IUPAC Name: 2-[4-(imidazo[1,2-a]pyridin-2-ylmethyl)piperazin-1-yl]-1-thiophen-2-ylethanone;oxalic acid
• InChI: InChI=1S/C18H20N4OS.C2H2O4/c23-16(17-4-3-11-24-17)14-21-9-7-20(8-10-21)12-15-13-22-6-2-1-5-18(22)19-15;3-1(4)2(5)6/h1-6,11,13H,7-10,12,14H2;(H,3,4)(H,5,6)
• InChI Key: MXORGYVSKZKZKP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CN3C=CC=CC3=N2)CC(=O)C4=CC=CS4.C(=O)(C(=O)O)O
• Molecular Formula: C20H22N4O5S
• Molecular Weight: 430.5 g/mol

Description

2-(4-(Imidazo[1,2-a]pyridin-2-ylmethyl)piperazin-1-yl)-1-(thiophen-2-yl)ethanone oxalate is a useful research compound. Its molecular formula is C20H22N4O5S and its molecular weight is 430.48. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

The synthesis of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives, including variations with thiophen-2-ylmethanamine, has shown potential anticancer activity. Compounds derived from this synthesis exhibited good anticancer activity against breast, lung, colon, ovary, and liver cancer cells in vitro (Kumar et al., 2013).

Antiviral and Antimicrobial Activity

Imidazo[1,2-a]pyridine derivatives have been studied for their antiviral and antimicrobial activities. The synthesis of 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone and its derivatives demonstrated cytotoxicity against HSV1 and HAV-MBB, indicating potential as antiviral agents (Attaby et al., 2006). Furthermore, sulfonamide and amide derivatives incorporating the imidazo[1,2-b]pyridazine moiety have been synthesized and screened for antimicrobial, antifungal, and antimalarial activities, showing promise in these areas (Bhatt et al., 2016).

Synthetic Methodology and Heterocyclic Chemistry

The compound's framework facilitates the synthesis of various heterocyclic derivatives, crucial for drug discovery and development. For instance, research on the utility of 1-(4-substituted aminophenyl)ethanones in heterocyclic synthesis highlights the importance of such structures in producing bioactive molecules with potential therapeutic applications (Salem et al., 2021).

Antimycobacterial Activity

Novel imidazo[1,2-a]pyridine-3-carboxamide derivatives have been designed and synthesized, showing considerable activity against drug-sensitive and resistant strains of Mycobacterium tuberculosis. This underscores the compound's relevance in addressing global health challenges like tuberculosis (Lv et al., 2017).